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2-Methyl-4-octanone analytical standard purity
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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Methyl-4-octanone

CAS No.: 7492-38-8

Cat. No.: S1896240

Chemical Specification Comparison

The table below summarizes the available information for 2-Methyl-4-octanone and, for comparison, a

standard for 2-Octanone.

2-Octanone (Analytical

Property 2-Methyl-4-octanone

Standard)
CAS Number 7492-38-8 [1] [2] [3] 111-13-7 [4] [5]
Molecular CoH1s0 [1] [2] [3] CsH160 [4] [5]
Formula
Molecular 142.24 g/mol [1] [2] [3] 128.21 g/mol [4] [5]
Weight
Purity =298% to 99% [1] [2] [3] >99.5% (GC) [4]
Boiling Point 180°C [2] [3] [6] 173°C [4] [5]
Refractive Index n20/D 1.415 [2] [3] n2o/D 1.416 [4]
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2-Octanone (Analytical
Property 2-Methyl-4-octanone

Standard)
Primary Building block for proteomics research; Analytical standard for
Application pharmaceutical intermediates [2] [3] chromatography [4]
Available Sizes 50,2549, 1009 [1] [2] [7] 1 kg, 4 kg, 20 kg [4] [5]

Analytical Methods for Purity Verification

While specific experimental protocols for 2-Methyl-4-octanone are not detailed in the search results, the
verification of high-purity chemicals typically involves chromatographic techniques. For the related

compound 2-Octanone, Gas Chromatography (GC) is explicitly cited as a suitable method for analysis [4].

A generalized workflow for purity verification using Gas Chromatography is outlined below. This standard

approach can be applied to compounds like 2-Methyl-4-octanone.
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Detailed Experimental Protocol

e Sample Preparation:

o Precisely weigh a small amount of the 2-Methyl-4-octanone sample.

o Dilute it to an appropriate concentration with a high-purity volatile solvent suitable for GC
injection (e.g., methanol or hexane).

o Ensure all vials and equipment are clean to prevent contamination.

¢ Instrumental Analysis - Gas Chromatography (GC):

o Instrument: Gas Chromatograph equipped with a Flame lonization Detector (FID) or Mass
Spectrometer (MSD).

o Column: A non-polar or mid-polar capillary column (e.g., 5% phenyl polysiloxane, 30m length x
0.25mm ID x 0.25um film thickness).
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o Method Parameters:
= |njector Temperature: ~250°C
= Detector Temperature (FID): ~280°C
= Oven Temperature Program: Ramp from a low temperature (e.g., 50°C) to a high
temperature (e.g., 250°C) at a defined rate to achieve optimal separation.
= Carrier Gas: Helium or Nitrogen at a constant flow rate.
= Injection Volume: Typically 1 pL, using a split or splitless mode as required.

e Data Analysis & Purity Calculation:

o The GC software will generate a chromatogram showing peaks corresponding to the main
compound and any impurities.
o The area of each peak is integrated. The purity percentage is calculated using the formula:
= Purity (%) = [Area of Main Peak |/ Total Area of All Peaks] x 100%

Key Information for Researchers

¢ Distinct Compounds: 2-Methyl-4-octanone and 2-Octanone are different chemicals with unique
structures, properties, and applications. The former is a branched-chain ketone used in synthesis [2]
[3], while the latter is a straight-chain methyl ketone often used in flavors and fragrances and as an
analytical standard [4] [5].

e Source for 2-Methyl-4-octanone: This compound is available from several chemical suppliers,
including Santa Cruz Biotechnology [1] and Thermo Scientific Chemicals [2] [3].

e Standard Protocols: For definitive purity verification, you should consult the Certificate of Analysis
(CoA) provided by the supplier with the product [1]. The experimental protocol outlined above
represents a standard, reliable method for independent verification.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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